![molecular formula C7H11ClN2O B1464020 2-chloro-N-(2-cyanoethyl)-N-ethylacetamide CAS No. 1179615-92-9](/img/structure/B1464020.png)
2-chloro-N-(2-cyanoethyl)-N-ethylacetamide
Overview
Description
2-Chloro-N-(2-cyanoethyl)-N-ethylacetamide, also known as 2-chloroethylcyanoacetate (CCA), is a synthetic organic compound that has been used in various applications in scientific research. This compound has been used as a reagent in the synthesis of organic compounds, as an antifungal agent, and as a means of studying the biochemical and physiological effects of certain compounds.
Scientific Research Applications
Protein Kinase C (PKC) Inhibition
“2-chloro-N-(2-cyanoethyl)-N-ethylacetamide” is a potent and selective inhibitor of the protein kinase C (PKC) . PKC protein kinases are enzymes that regulate the activity of cells in response to stimuli .
Antiviral Applications
This compound has been shown to be effective against some viruses . It inhibits the replication of animal viruses such as the influenza virus .
Anticancer Applications
“2-chloro-N-(2-cyanoethyl)-N-ethylacetamide” has been shown to inhibit the growth of some cancer cells . This makes it a potential candidate for cancer research and treatment .
Non-Competitive Inhibition
This compound can act as a noncompetitive inhibitor by binding to a site on the enzyme that is different from the ATP binding site . This unique mechanism of action can be useful in various biochemical studies .
Treatment of Abdominal Infections
It has been used for the treatment of abdominal infections . This suggests its potential as an antimicrobial agent .
Treatment of Hepatitis and Pancreatitis
“2-chloro-N-(2-cyanoethyl)-N-ethylacetamide” has also been used in the treatment of hepatitis and pancreatitis . This indicates its potential therapeutic applications in liver and pancreatic diseases .
Treatment of Mesenteric Adenitis
This compound has been used in the treatment of mesenteric adenitis , an inflammation of the lymph nodes in the membrane attaching the intestine to the abdominal wall .
Veterinary Applications
It has been used in animals with cancer , suggesting its potential applications in veterinary medicine .
properties
IUPAC Name |
2-chloro-N-(2-cyanoethyl)-N-ethylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11ClN2O/c1-2-10(5-3-4-9)7(11)6-8/h2-3,5-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYLROOMNGWNVHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC#N)C(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-cyanoethyl)-N-ethylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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